![molecular formula C13H13N5O2 B3034089 3-amino-6-(dimethylamino)-1-phenylpyrazolo[3,4-d][1,3]oxazin-4(1H)-one CAS No. 136860-16-7](/img/structure/B3034089.png)
3-amino-6-(dimethylamino)-1-phenylpyrazolo[3,4-d][1,3]oxazin-4(1H)-one
Overview
Description
3-amino-6-(dimethylamino)-1-phenylpyrazolo[3,4-d][1,3]oxazin-4(1H)-one, commonly referred to as PPDO, is an organic compound with a wide range of applications in the scientific field. It is a member of the oxazinone family, which is characterized by its heterocyclic ring structure and the presence of a nitrogen atom in its core. PPDO is a colorless, crystalline solid with a molecular weight of 221.31 g/mol. It is soluble in water and other organic solvents, making it a versatile compound for use in a variety of synthetic and analytical processes.
Scientific Research Applications
PPDO has a wide range of applications in the scientific field. It is used as a reagent in the synthesis of a variety of heterocyclic compounds, such as pyrazolopyridines and pyrazolopyrimidines. It is also used in the preparation of biologically active compounds, such as inhibitors of the enzyme aromatase, which is involved in the biosynthesis of estrogen. In addition, PPDO is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anti-cancer drugs.
Mechanism of Action
PPDO acts as an aromatase inhibitor by binding to the active site of the enzyme and blocking the binding of the substrate to the active site. This inhibits the enzyme’s ability to catalyze the conversion of androgens to estrogens.
Biochemical and Physiological Effects
The inhibition of aromatase by PPDO results in a decrease in the levels of circulating estrogens in the body. This can have a variety of effects, depending on the individual. In premenopausal women, it can result in a decrease in the symptoms of premenstrual syndrome. In postmenopausal women, it can result in a decrease in the risk of breast cancer, as well as a decrease in the risk of cardiovascular disease. In men, it can result in a decrease in the risk of prostate cancer.
Advantages and Limitations for Lab Experiments
The main advantage of using PPDO in lab experiments is its high solubility, which makes it easy to work with. Additionally, it is relatively inexpensive and readily available. However, there are some limitations to its use. For example, it is not very stable in the presence of light or heat, and it has a relatively short shelf life.
Future Directions
There are a variety of potential future directions for research involving PPDO. These include further studies into its mechanism of action, as well as investigations into its potential applications in the development of new drugs or drug delivery systems. Additionally, further research could be conducted into its potential use as an inhibitor of other enzymes, such as cytochrome P450 enzymes. Finally, further research could be conducted into its potential use as a reagent in the synthesis of other compounds.
Properties
IUPAC Name |
3-amino-6-(dimethylamino)-1-phenylpyrazolo[3,4-d][1,3]oxazin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5O2/c1-17(2)13-15-11-9(12(19)20-13)10(14)16-18(11)8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMTSDAKZZLRRPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC2=C(C(=NN2C3=CC=CC=C3)N)C(=O)O1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.